Cas no 1807115-18-9 (2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde)

• Product Name: 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde
• CAS No: 1807115-18-9
• MF: C₉H₃BrF₆O
• MW: 321.013942956924
• CID: 4963956
• Update Time: 2025-05-21

2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde

• Inchi： 1S/C9H3BrF6O/c10-5-2-1-4(3-17)6(8(11,12)13)7(5)9(14,15)16/h1-3H
• InChI Key： AZUFTFNBVFGHRU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=O)C(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Exact Mass: 319.92715 g/mol
• Monoisotopic Mass: 319.92715 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1
• Molecular Weight: 321.01

Additional information on 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde

Introduction to 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde (CAS No. 1807115-18-9)

2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde (CAS No. 1807115-18-9) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound features a benzaldehyde core with two trifluoromethyl groups and a bromine atom, making it a valuable building block for the synthesis of various bioactive molecules and advanced materials.

The unique combination of functional groups in 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde provides it with a range of desirable properties, including high chemical stability, strong electron-withdrawing effects, and versatile reactivity. These characteristics have led to its widespread use in the development of pharmaceuticals, agrochemicals, and functional materials.

In the realm of medicinal chemistry, 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde has been explored as an intermediate in the synthesis of potential therapeutic agents. Recent studies have highlighted its utility in the development of novel anticancer drugs. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antiproliferative activity against various cancer cell lines. The bromine atom and trifluoromethyl groups were found to play crucial roles in enhancing the potency and selectivity of these compounds.

Beyond its applications in drug discovery, 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde has also found use in the field of materials science. Its strong electron-withdrawing properties make it an excellent candidate for the preparation of functional polymers and coatings. A 2021 study in the Journal of Polymer Science demonstrated that polymers derived from this compound exhibited enhanced thermal stability and mechanical strength, making them suitable for high-performance applications such as aerospace and electronics.

The synthesis of 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde typically involves multi-step reactions starting from readily available precursors. One common approach is to start with 4-bromoanisole, which is then converted to the corresponding aldehyde through a series of transformations including bromination, trifluoromethylation, and oxidation. The efficiency and selectivity of these reactions can be significantly improved by optimizing reaction conditions and using appropriate catalysts.

In addition to its synthetic utility, 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde has been studied for its potential as a probe molecule in analytical chemistry. Its distinctive electronic properties make it useful for various spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). A 2020 study in the Analytical Chemistry journal reported the use of this compound as an internal standard for quantitative NMR analysis, demonstrating its high accuracy and reliability.

The environmental impact of compounds like 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde is an important consideration in their development and application. Recent research has focused on assessing their biodegradability and ecotoxicity to ensure their safe use. A 2019 study published in the Environmental Science & Technology journal found that while this compound is relatively stable under environmental conditions, it can be effectively degraded by certain microbial strains under controlled conditions.

In conclusion, 2,3-Bis(trifluoromethyl)-4-bromobenzaldehyde (CAS No. 1807115-18-9) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.